Cas no 1260679-24-0 (1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene)

• Product Name: 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
• CAS No: 1260679-24-0
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD12405716
• CID: 5607025
• PubChem ID: 87696466
• Update Time: 2025-09-24

1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2,4,5-trifluoro-3-methoxy-
• 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene
• SCHEMBL4592852
• EN300-8164947
• 1260679-24-0

• MDL： MFCD12405716
• Inchi： 1S/C8H6BrF3O/c1-13-8-6(11)4(3-9)2-5(10)7(8)12/h2H,3H2,1H3
• InChI Key： AWHVEXXSURGJNO-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(F)=C(F)C(OC)=C1F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.639±0.06 g/cm3(Predicted)
• Boiling Point: 237.1±35.0 °C(Predicted)

Additional information on 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene

Comprehensive Overview of 1-(Bromomethyl)-2,4,5-Trifluoro-3-Methoxybenzene (CAS No. 1260679-24-0)

1-(Bromomethyl)-2,4,5-trifluoro-3-methoxybenzene (CAS No. 1260679-24-0) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure, featuring trifluoro substitutions, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for advanced chemical transformations.

In recent years, the demand for fluorinated aromatic compounds has surged due to their role in drug discovery and material science. Researchers frequently search for "synthesis of 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene" or "applications of trifluoromethylated benzene derivatives," reflecting the compound's relevance in modern chemistry. Its electron-withdrawing properties and stability under various reaction conditions make it ideal for constructing complex molecules, such as biologically active compounds and functional materials.

The compound's CAS number 1260679-24-0 is often queried in databases for precise identification, especially in patent literature and regulatory documentation. Its methoxy and bromomethyl groups enable diverse functionalization pathways, aligning with trends in green chemistry and sustainable synthesis. For instance, it can participate in Pd-catalyzed reactions or serve as a precursor for heterocyclic scaffolds, addressing the growing need for efficient synthetic methodologies.

From an industrial perspective, 1-(bromomethyl)-2,4,5-trifluoro-3-methoxybenzene is pivotal in developing crop protection agents and pharmaceutical intermediates. Searches like "fluorinated benzene derivatives in agrochemicals" highlight its agricultural applications, while queries such as "role of bromomethyl groups in medicinal chemistry" underscore its pharmaceutical potential. The compound's lipophilicity and metabolic stability further contribute to its utility in designing bioactive molecules.

In summary, CAS No. 1260679-24-0 represents a critical tool for chemists exploring fluorine chemistry and molecular design. Its adaptability to high-throughput synthesis and compatibility with catalytic systems position it at the forefront of innovation, answering the call for efficient and scalable chemical solutions in research and industry.